molecular formula C6H15NO2Si B3220608 (2R)-2-amino-3-(trimethylsilyl)propanoic acid CAS No. 119906-45-5

(2R)-2-amino-3-(trimethylsilyl)propanoic acid

Cat. No. B3220608
CAS RN: 119906-45-5
M. Wt: 161.27 g/mol
InChI Key: MNHNHHIHUYPXHP-YFKPBYRVSA-N
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Description

“(2R)-2-amino-3-(trimethylsilyl)propanoic acid” is also known as Trimethylsilylpropanoic acid (TMSP or TSP). It is a chemical compound containing a trimethylsilyl group . This compound is used as an internal reference in nuclear magnetic resonance for aqueous solvents (e.g. D2O). For that use, it is often deuterated (3-(trimethylsilyl)-2,2,3,3-tetradeuteropropionic acid or TMSP-d4) .


Synthesis Analysis

The synthesis of “this compound” involves the use of a trimethylsilyl group, which is a functional group in organic chemistry. This group consists of three methyl groups bonded to a silicon atom, which is in turn bonded to the rest of a molecule . Chemists sometimes use a trimethylsilylating reagent to derivatize rather non-volatile compounds such as certain alcohols, phenols, or carboxylic acids by substituting a trimethylsilyl group for a hydrogen in the hydroxyl groups on the compounds .


Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a trimethylsilyl group attached to a propanoic acid molecule. The chemical formula of this compound is C6H14O2Si . The molecular weight is 146.26 g/mol for the acid form .


Chemical Reactions Analysis

The trimethylsilyl group in “this compound” is characterized by chemical inertness and a large molecular volume, which makes it useful in a number of applications . When attached to certain functional groups in a reactant molecule, trimethylsilyl groups may also be used as temporary protecting groups during chemical synthesis or some other chemical reactions .


Physical And Chemical Properties Analysis

“this compound” is a colorless liquid . It has a molar mass of 146.26 g/mol for the acid form, and 145.25 g/mol for the anion form .

Mechanism of Action

The primary use of “(2R)-2-amino-3-(trimethylsilyl)propanoic acid” is as an internal reference in nuclear magnetic resonance for aqueous solvents . In this context, the compound helps in the accurate measurement of chemical shifts in the substances being analyzed.

properties

IUPAC Name

(2R)-2-amino-3-trimethylsilylpropanoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H15NO2Si/c1-10(2,3)4-5(7)6(8)9/h5H,4,7H2,1-3H3,(H,8,9)/t5-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MNHNHHIHUYPXHP-YFKPBYRVSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C[Si](C)(C)CC(C(=O)O)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[Si](C)(C)C[C@@H](C(=O)O)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H15NO2Si
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

161.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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